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Compound of Interest

Compound Name: 4-Chloropyridine N-oxide

Cat. No.: B073858 Get Quote

An In-Depth Technical Guide to 4-Chloropyridine N-oxide: Molecular Formula, Weight, and

Core Properties

Abstract
This technical guide provides a comprehensive overview of 4-Chloropyridine N-oxide, a

pivotal reagent and building block in modern synthetic chemistry. Primarily aimed at

researchers, chemists, and professionals in drug development, this document details the

fundamental physicochemical properties of the compound, including its molecular formula and

weight. Beyond these core identifiers, the guide explores its structural characteristics, synthesis

methodologies, and significant applications, particularly in the pharmaceutical and

agrochemical industries. The content is grounded in authoritative sources to ensure scientific

accuracy and provide field-proven insights for practical application.

Introduction to 4-Chloropyridine N-oxide
4-Chloropyridine N-oxide is a heterocyclic aromatic compound derived from pyridine.

Structurally, it is a pyridine ring where the nitrogen atom is oxidized to an N-oxide, and a

chlorine atom is substituted at the C-4 position (the para-position relative to the nitrogen)[1].

This unique arrangement of functional groups—the electron-withdrawing chlorine atom and the

polar N-oxide group—imparts a distinct electronic character and reactivity profile to the

molecule[1].
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The N-oxide group significantly influences the electron density of the pyridine ring, making it a

versatile intermediate for further functionalization. Its stability and reactivity make it an

invaluable precursor in the synthesis of a wide array of more complex molecules, including

biologically active compounds[2]. Consequently, 4-Chloropyridine N-oxide is widely utilized in

medicinal chemistry for the development of novel therapeutic agents and in the formulation of

advanced agrochemicals[2].

Molecular Identity and Physicochemical Properties
Accurate identification and characterization are critical for the effective use of any chemical

compound in a research and development setting. This section provides the definitive

molecular formula, weight, and other key properties of 4-Chloropyridine N-oxide.

Molecular Formula and Structure
The molecular formula for 4-Chloropyridine N-oxide is C₅H₄ClNO[1][2][3]. This formula

indicates that each molecule is composed of:

Five Carbon (C) atoms

Four Hydrogen (H) atoms

One Chlorine (Cl) atom

One Nitrogen (N) atom

One Oxygen (O) atom

The structural arrangement of these atoms is visualized in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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